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Compound of Interest

Compound Name: 4-Bromo-2-fluorothiophenol

Cat. No.: B183962

Core Safety Mandates for 4-Bromo-2-
fluorothiophenol

An In-depth Guide for Laboratory Professionals

This document provides a comprehensive overview of the material safety data for 4-Bromo-2-
fluorothiophenol (CAS No. 174414-93-8), tailored for researchers, scientists, and
professionals in drug development. The following sections detail the compound's hazards, safe
handling protocols, and emergency procedures, based on globally recognized safety
standards.

Identification and Physicochemical Properties

4-Bromo-2-fluorothiophenol, also known as 4-Bromo-2-fluorobenzenethiol, is a laboratory
chemical used in scientific research and development.[1] While specific quantitative data for
properties like boiling point, flash point, and density are not consistently available across safety
data sheets, its computed properties provide insight into its chemical behavior.
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Property Value Source

Molecular Formula C6H4BrFS Echemi[2], ChemScene[3]
Molecular Weight 207.06 g/mol ChemScene|3]

CAS Number 174414-93-8 SynQuest Labs[1], Echemi[2]
Computed XLogP3-AA 2.9 PubChem[4]

Hydrogen Bond Donor Count 1 PubChem|[4]

Hydrogen Bond Acceptor

Count 2 PubCheml[4]

Topological Polar Surface Area 1 A2 PubChem[4]

Hazard Identification and Classification

This substance is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to acute toxicity, skin and eye irritation, and respiratory effects.[1]

[2]

Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[21[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[2][4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][4]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[4]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1][2][4]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1][2]
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The GHS warning pictogram associated with these hazards is the exclamation mark (GHSO07).

[1]

The following diagram illustrates the logical flow from material identification to the assignment
of appropriate hazard warnings and precautionary statements.

Classification & Labeling

Hazard Identification

Review Irritation Data
(Skin, Eye, Respiratory) -

Review Toxicological Data
(Acute Oral, Dermal, Inhalation)

Assign Pictogram:
GHSO07 (Exclamation Mark)

Preventative Action

| Define Precautionary Statements
(P261, P264, P270, P280, etc.)

Assign Hazard Statements:
H302, H312, H315, H319, H332, H335

Substance:
4-Bromo-2-fluorothiophenol

Classify Hazards
(Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3)

Assign Signal Word:
‘Warning'

Click to download full resolution via product page
GHS Hazard Classification Workflow

Experimental Protocols

The safety data sheets reviewed for this guide cite standardized hazard classifications but do
not provide detailed experimental protocols for the toxicological or physicochemical tests
conducted. The classifications are based on official and authoritative sources, likely following
methodologies established by regulatory bodies such as the OECD (Organisation for Economic
Co-operation and Development) or similar national standards. For detailed advice on personal
protective equipment, EU CEN Standards such as EN 166 (eye-protection), EN 340 (protective
clothing), and EN 149 (respiratory protection) are referenced.[5][6]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical upon exposure. The following
procedures are recommended.[2][7]
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Exposure Route First-Aid Measures

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2][7]

Take off contaminated clothing and wash it
Skin Contact before reuse. Wash skin with plenty of water. If

skin irritation occurs, get medical help.[2][7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][7]

Rinse mouth. Do NOT induce vomiting. Never
give anything by mouth to an unconscious

Ingestion _ , _ _ _
person. Get immediate medical advice/attention.

[1](2]

This diagram outlines the decision-making process for first responders following a chemical
exposure event.

Exposure Event Occurs

Identify Exposure Route

Skin Contact

Inhalation Eye Contact Ingestion

1. Rinse Cautiously with Water

1. Move to Fresh Air 1. Remove Contaminated Clothing 2. P Gt Lo 1. Rinse Mouth

2. Keep Comfortable 2. Wash with Plenty of Water ’ 3. Continue Rinsin 2. DO NOT Induce Vomiting

3. Seek Medical Help 3. Seek Medical Help if Irritation Occurs ” Rinsing . 3. Get Immediate Medical Attention
4. Seek Medical Help if Irritation Persists

Click to download full resolution via product page
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First-Aid Decision Pathway

Fire-Fighting and Accidental Release Measures

Fire-Fighting

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray appropriate for the surrounding fire.[1]

o Specific Hazards: Thermal decomposition can generate hazardous gases, including carbon
oxides, hydrogen bromide, hydrogen fluoride, and sulfur oxides.[1] There is a risk of
explosion if the material is heated under confinement.[1]

» Protective Equipment: Firefighters should wear gas-tight chemically protective clothing in
combination with a self-contained breathing apparatus (SCBA).[1]

Accidental Release

o Personal Precautions: Evacuate unnecessary personnel and ensure adequate ventilation.
Do not breathe vapors or spray.[1] Only qualified personnel equipped with suitable protective
equipment should intervene.[1]

» Environmental Precautions: Avoid release to the environment. Notify authorities if the product
enters sewers or public waters.[1]

e Containment and Cleanup: Stop the leak if it is safe to do so. Absorb spills with dry chemical
absorbent. For large spills, dike for recovery or use a pump. Use non-sparking, explosion-
proof equipment.[1] Collect the material in a suitable container for disposal.[1]

The workflow for managing an accidental release is systematic, prioritizing safety and
environmental protection.
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Spill Detected

Evacuate Unnecessary Personnel

l

Ensure Adequate Ventilation

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Stop leak, dike with absorbent)

Clean Up
(Use non-sparking tools, absorb material)

Dispose of Waste
(Collect in sealed containers per regulations)

Decontaminate Area & Report

Click to download full resolution via product page

Accidental Release Response Workflow

Handling and Storage

Safe Handling
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e Ensure good ventilation of the workstation.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection if ventilation is inadequate.[1][2]

» Avoid contact with skin and eyes.[1][2]

e Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[11[2]
e Use non-sparking tools and take precautionary measures against static discharge.[2]

Storage Conditions

Store in a dry, cool, and well-ventilated area.[1][2]

Keep the container tightly closed when not in use.[1][2]

The material is air-sensitive; store contents under an inert gas.[1]

Store locked up.[2]

Incompatible Materials: Keep away from strong bases and strong oxidizing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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